Cas no 165467-63-0 (6H-Furo[3,4-g]-1-benzopyran-6-one,2,8-dihydro-5-hydroxy-2,2-dimethyl-)

• Product name: 6H-Furo[3,4-g]-1-benzopyran-6-one,2,8-dihydro-5-hydroxy-2,2-dimethyl-
• CAS No: 165467-63-0
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 217441
• PubChem ID: 636462

6H-Furo[3,4-g]-1-benzopyran-6-one,2,8-dihydro-5-hydroxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Furo[3,4-g]-1-benzopyran-6-one,2,8-dihydro-5-hydroxy-2,2-dimethyl-
• SalfredinB11
• DTXSID001158979
• BY58655237
• CHEMBL3609156
• 5-Hydroxy-2,2-dimethyl-2,8-dihydro-6H-furo[3,4-g]chromen-6-one
• Salfredin-B11
• F70232
• 9-Hydroxy-6,6-dimethyl-3,6-dihydro-2,5-dioxa-cyclopenta[b]naphthalen-1-one
• Salfredin B11
• CHEBI:174191
• 6H-furo[3,4-g]-1-benzopyran-6-one, 2,8-dihydro-5-hydroxy-2,2-dimethyl-
• InChI=1/C13H12O4/c1-13(2)4-3-8-9(17-13)5-7-6-16-12(15)10(7)11(8)14/h3-5,14H,6H2,1-2H
• 2,8-Dihydro-5-hydroxy-2,2-dimethyl-6H-furo(3,4-g)-1-benzopyran-6-one
• UNII-BY58655237
• SCHEMBL15144873
• 2,8-Dihydro-5-hydroxy-2,2-dimethyl-6H-furo[3,4-g]-1-benzopyran-6-one
• 5-hydroxy-2,2-dimethyl-2H,6H,8H-furo[3,4-g]chromen-6-one
• 165467-63-0
• 2,8-Dihydro-5-hydroxy-2,2-dimethyl-6H-furo[3,4-g]-1-benzopyran-6-one, 9CI
• 5-hydroxy-2,2-dimethyl-8H-uro[3,4-g]chromen-6-one
• 6H-Furo(3,4-g)-1-benzopyran-6-one, 2,8-dihydro-5-hydroxy-2,2-dimethyl-

• Inchi： InChI=1S/C13H12O4/c1-13(2)4-3-8-9(17-13)5-7-6-16-12(15)10(7)11(8)14/h3-5,14H,6H2,1-2H3
• InChI Key： ZYOUEEMPKPNVQW-UHFFFAOYSA-N
• SMILES： O=C1OCC2C1=C(C1C=CC(C)(C)OC=1C=2)O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans